Cas no 2349851-49-4 (ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate)

• Product Name: ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate
• CAS No: 2349851-49-4
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 5637944
• PubChem ID: 165902933
• Update Time: 2025-06-11

ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2349851-49-4
• ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate
• EN300-27783817

• Inchi： 1S/C12H16FNO2/c1-2-16-12(15)8-11(14)7-9-4-3-5-10(13)6-9/h3-6,11H,2,7-8,14H2,1H3/t11-/m0/s1
• InChI Key： YTAAUHFGQHWJAJ-NSHDSACASA-N
• SMILES： FC1=CC=CC(=C1)C[C@@H](CC(=O)OCC)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Additional information on ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate

Ethyl (3S)-3-Amino-4-(3-Fluorophenyl)Butanoate: A Comprehensive Overview

Ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate, with the CAS number 2349851-49-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amino acid esters, specifically derived from the amino acid (S)-amino-4-(3-fluorophenyl)butanoic acid. The ethyl ester form is often utilized in research and development due to its stability and ease of handling.

The structure of ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate is characterized by a chiral center at the third carbon atom, which imparts stereochemical properties to the molecule. The presence of a fluoro-substituted phenyl group at the fourth position introduces electronic and steric effects that can influence its reactivity and biological activity. This compound has been studied extensively for its potential applications in drug discovery, particularly in the development of new therapeutic agents targeting various diseases.

Recent studies have highlighted the importance of ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate in the context of enzyme inhibition and receptor binding. Researchers have explored its ability to modulate key biological pathways, such as those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a study published in 2022 demonstrated that this compound exhibits potent inhibitory activity against certain proteases, making it a promising candidate for anti-inflammatory drug development.

In terms of synthesis, ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate can be prepared through several routes. One common method involves the esterification of (S)-amino-4-(3-fluorophenyl)butanoic acid with ethanol under acidic or enzymatic conditions. The stereochemistry at the third carbon is crucial for maintaining the compound's biological activity, and thus, careful control over the synthesis process is essential to ensure high enantiomeric purity.

The pharmacokinetic properties of ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate have also been investigated. Studies indicate that this compound exhibits favorable absorption and bioavailability profiles, which are critical for its potential use as an orally administered drug. Additionally, preliminary toxicity studies suggest that it has a low toxicity profile, further supporting its suitability for therapeutic applications.

Ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate has also been explored as a building block for more complex molecules in medicinal chemistry. Its versatility allows for further functionalization at various positions on the molecule, enabling researchers to design derivatives with enhanced potency and selectivity. For example, modifications to the fluoro-substituted phenyl group have been shown to significantly alter the compound's binding affinity to target proteins.

In conclusion, ethyl (3S)-3-amino-4-(3-fluorophenyl)butanoate is a valuable compound with diverse applications in organic chemistry and pharmacology. Its unique structure, stereochemical properties, and promising biological activity make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its potential uses, this compound is likely to play an increasingly important role in advancing drug discovery efforts.